Cas no 1211589-30-8 (5-cyclopropylpyridine-3-carbaldehyde)

• Product Name: 5-cyclopropylpyridine-3-carbaldehyde
• CAS No: 1211589-30-8
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD18255592
• CID: 1033451
• PubChem ID: 71303746
• Update Time: 2025-07-19

5-cyclopropylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropylnicotinaldehyde
• 5-Cyclopropylnicotildehyde
• 5-Cyclopropylpyridine-3-carbaldehyde
• DB-317609
• Z1255464573
• A850908
• SCHEMBL17820350
• 1211589-30-8
• DTXSID00745106
• J-517452
• CS-0195684
• AT22122
• MFCD18255592
• AKOS016844994
• EN300-716041
• 5-cyclopropylpyridine-3-carbaldehyde

• MDL： MFCD18255592
• Inchi： 1S/C9H9NO/c11-6-7-3-9(5-10-4-7)8-1-2-8/h3-6,8H,1-2H2
• InChI Key： HCZNIRXDMASLJT-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-cyclopropylpyridine-3-carbaldehyde

Introduction to 5-cyclopropylpyridine-3-carbaldehyde (CAS No. 1211589-30-8)

5-cyclopropylpyridine-3-carbaldehyde, with the CAS number 1211589-30-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a cyclopropyl substituent attached to a pyridine ring, which is further functionalized with a formyl group at the 3-position. The unique structural attributes of this molecule make it a valuable intermediate in the development of various therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The< strong>cyclopropyl moiety in 5-cyclopropylpyridine-3-carbaldehyde contributes to the molecule's overall steric and electronic properties, influencing its reactivity and interaction with biological targets. This structural feature has garnered considerable attention in recent years due to its potential in modulating enzyme activity and receptor binding. The< strong>pyridine core, a common pharmacophore in many drugs, enhances the compound's solubility and bioavailability, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, aldehydes derived from pyridine derivatives have shown promise in various pharmacological contexts. The< strong>3-formyl group in 5-cyclopropylpyridine-3-carbaldehyde serves as a versatile handle for further chemical modifications, allowing for the synthesis of more complex molecules through condensation reactions, oxidation, or reduction processes.

One of the most compelling aspects of 5-cyclopropylpyridine-3-carbaldehyde is its utility as a building block in the synthesis of biologically active compounds. For instance, researchers have leveraged this compound to develop inhibitors targeting enzymes involved in inflammatory pathways. The cyclopropyl group's ability to engage in favorable interactions with protein binding pockets has been exploited to enhance binding affinity and selectivity. This has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical development.

The< strong>pharmaceutical industry has shown particular interest in heterocyclic aldehydes due to their diverse biological activities. 5-cyclopropylpyridine-3-carbaldehyde has been investigated for its potential role in treating neurological disorders, where its ability to cross the blood-brain barrier is particularly advantageous. Additionally, its structural motif has been incorporated into molecules targeting metabolic diseases, showcasing its versatility as a pharmacological scaffold.

Recent advances in synthetic methodologies have further enhanced the accessibility of 5-cyclopropylpyridine-3-carbaldehyde, enabling researchers to explore its derivatives more efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have allowed for the construction of complex derivatives with tailored properties. These advancements have not only accelerated drug discovery but also opened new avenues for exploring the chemical space surrounding this compound.

The< strong>biological activity of 5-cyclopropylpyridine-3-carbaldehyde has been extensively studied in various preclinical models. Initial studies have highlighted its potential as an antioxidant and anti-inflammatory agent, driven by its ability to modulate key signaling pathways involved in these processes. Furthermore, its interaction with certain transcription factors has been implicated in regulating gene expression related to cellular stress responses.

In conclusion, 5-cyclopropylpyridine-3-carbaldehyde (CAS No. 1211589-30-8) represents a promising compound in pharmaceutical research due to its unique structural features and biological potential. Its< strong>cyclopropyl-substituted pyridine core provides a versatile platform for drug design, while its< strong>3-formyl group offers numerous opportunities for chemical modification. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.